
Personal protective equipment for handling
Trimethylsilyl acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylsilyl acrylate

Cat. No.: B085233 Get Quote

Essential Safety and Handling Guide for
Trimethylsilyl Acrylate
This guide provides crucial safety, handling, and disposal information for Trimethylsilyl
acrylate (CAS 13688-55-6), tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring laboratory safety and

procedural integrity.

Physicochemical and Hazard Data
A summary of key quantitative data for Trimethylsilyl acrylate is presented below. For

comprehensive information, always consult the substance's specific Safety Data Sheet (SDS).
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Property Value Source

Molecular Formula C₆H₁₂O₂Si [1]

Molecular Weight 144.24 g/mol [1]

Appearance
Colorless to Light yellow clear

liquid

Boiling Point 53 °C at 0.2 mmHg

Density 0.984 g/mL at 25 °C

Flash Point -15 °C (5.0 °F) - closed cup

Refractive Index n20/D 1.4090

Hazard Classifications:

Flammable Liquid: Category 2

Skin Irritation: Category 2

Eye Irritation: Category 2

Specific target organ toxicity — single exposure (Respiratory system): Category 3

Hazardous to the aquatic environment, chronic toxicity: Category 2

Operational Plan: Safe Handling Protocol
Due to its flammable and irritant nature, Trimethylsilyl acrylate requires careful handling in a

controlled laboratory environment.

Engineering Controls:

Fume Hood: All handling of Trimethylsilyl acrylate must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2]
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Ventilation: Ensure adequate general laboratory ventilation. For bulk quantities, use local

explosion-proof ventilation.[3]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[3] Use non-sparking tools and take precautionary measures against static discharge.[3]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and unobstructed.[3][4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile or Chloroprene).[4]

Inspect gloves before use and use proper removal technique to avoid skin contact.[4]

Lab Coat: A flame-resistant lab coat is required.[5]

Clothing: Wear protective clothing to prevent skin exposure.[3][6] Do not wear open-toed

shoes or sandals.[5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge (e.g., type ABEK (EN14387) respirator filter).

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep containers tightly closed to prevent moisture absorption and contamination.[3][7]

Store locked up.[7]

Keep away from heat, sparks, open flames, and direct sunlight.[3]
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Ground/bond container and receiving equipment.

Incompatible Materials: Strong oxidizing agents, strong reducing agents, free-radical

generators, inert gases, oxygen scavengers, acids, and bases.[2][3]

Disposal:

Waste Collection: Dispose of contents and container to an approved waste disposal plant.[6]

[7] Waste material must be disposed of in accordance with national and local regulations.[7]

Containers: Leave chemicals in their original containers. Do not mix with other waste. Handle

uncleaned containers as you would the product itself.[7]

Spills:

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

suitable container for disposal.[8] Do not use combustible materials like sawdust.[3]

For large spills, evacuate the area and contact emergency services.[9]

Prevent product from entering drains or watercourses.[3]

Emergency Procedures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation occurs.[3]

Eye Contact: Immediately rinse cautiously with water for several minutes, including under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes and seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][4]
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Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Water spray can be

used to cool containers.[7] Firefighters should wear self-contained breathing apparatus and

full protective gear.[2][7]
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Caption: Workflow for the safe handling of Trimethylsilyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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